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For Researchers, Scientists, and Drug Development Professionals

Endothall, a widely utilized contact herbicide, is a critical tool for managing nuisance aquatic

vegetation. Its efficacy, however, is highly dependent on the specific formulation employed.

This guide provides a detailed comparison of the two primary Endothall formulations: the

dipotassium salt (found in products like Aquathol K® and Cascade®) and the mono(N,N-

dimethylalkylamine) salt (the active ingredient in products such as Hydrothol 191® and

Teton®). This analysis is supported by experimental data to aid in the selection of the most

appropriate formulation for specific research and management objectives.

Performance on Target Organisms: Efficacy Data
The choice between the dipotassium and monoamine salt formulations of Endothall often

hinges on the target aquatic plant species and the desired speed of control. The monoamine

salt formulation is generally recognized as being more potent and faster-acting, particularly on

algae.[1]

Table 1: Efficacy of Endothall Formulations on Common Aquatic Weeds
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Target
Organism

Endothall
Formulation

Application
Rate (mg/L
a.i.)

Exposure
Time

Biomass
Reduction
(%)

Reference

Eurasian

Watermilfoil

(Myriophyllu

m spicatum)

Dipotassium

Salt

(Aquathol®

K)

1.5

10 weeks

post-

treatment

Significant

decrease
[2][3]

Eurasian

Watermilfoil

(Myriophyllu

m spicatum)

Dipotassium

Salt

(Aquathol®

K)

0.5 - 4.0
8 weeks post-

treatment

Effective

control at all

rates

[4]

Hydrilla

(Hydrilla

verticillata)

Dipotassium

Salt
3 -

Effective

control
[5]

Sago

Pondweed

(Potamogeto

n pectinatus)

Dipotassium

Salt

(Aquathol®

K)

0.3 - 0.4 84 hours 60 - 98% [6]

Curlyleaf

Pondweed

(Potamogeto

n crispus)

Dipotassium

Salt

(Aquathol®

K)

0.5 - 4.0
8 weeks post-

treatment

Effective

control at all

rates

[4]

Coontail

(Ceratophyllu

m demersum)

Dipotassium

Salt

(Aquathol®

K)

4.0
8 weeks post-

treatment
Controlled [4]

Various

submerged

weeds

Mono(N,N-

dimethylalkyl

amine) Salt

0.5 - 3.0 6 - 12 hours Quick results [7]

Algae

(planktonic,

filamentous,

branched)

Mono(N,N-

dimethylalkyl

amine) Salt

0.05 - 0.3 - Excellent

control

[8][9]
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(Hydrothol®

191)

Impact on Non-Target Organisms: A Comparative
Toxicity Profile
A critical consideration in the application of any herbicide is its potential impact on non-target

organisms. Toxicological data consistently demonstrates that the mono(N,N-

dimethylalkylamine) salt formulation of Endothall is significantly more toxic to aquatic fauna,

particularly fish and invertebrates, than the dipotassium salt formulation.[10][11][12]

The dipotassium salt is generally considered to have a wide margin of safety for fish at typical

application rates.[13][14][15] In contrast, the monoamine salt is lethal to many aquatic

organisms at similar concentrations and its use is not recommended in areas where fisheries

are an important resource.[10][12]

Table 2: Acute Toxicity (96-hour LC50) of Endothall Formulations to Aquatic Organisms
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Organism
Endothall
Formulation

LC50 (ppm) Reference

Rainbow Trout
Dipotassium Salt

(40.3%)
230 - 450 [10]

Bluegill
Dipotassium Salt

(40.3%)
343 - 450 [10]

Channel Catfish
Dipotassium Salt

(40.3%)
>150 [10]

Scud
Dipotassium Salt

(40.3%)
313 [10]

Rainbow Trout

Mono(N,N-

dimethylalkylamine)

Salt (53%)

-

Bluegill

Mono(N,N-

dimethylalkylamine)

Salt (53%)

0.94 [10]

Channel Catfish

Mono(N,N-

dimethylalkylamine)

Salt (53%)

0.49 [10]

Grass Shrimp

Mono(N,N-

dimethylalkylamine)

Salt (53%)

0.05 [10]

Stoneflies

Mono(N,N-

dimethylalkylamine)

Salt (53%)

0.05 [10]

Mysid Shrimp

Mono(N,N-

dimethylalkylamine)

Salt

Most sensitive [10]

Water Flea

Mono(N,N-

dimethylalkylamine)

Salt

Most sensitive [10]
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Mechanism of Action
The herbicidal mode of action for Endothall is multifaceted and not entirely elucidated. It is

known to be a contact herbicide that rapidly damages plant cells.[12] The primary mechanisms

are believed to involve the inhibition of protein and lipid synthesis, as well as the disruption of

cellular membrane integrity. This leads to a cascade of events culminating in cell death and the

desiccation of plant tissue.
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Simplified Proposed Mechanism of Action for Endothall

Endothall

Plant Cell

Protein Phosphatase 2A (PP2A)
& other phosphatases
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Cell Membrane Integrity

Disruption

Protein Synthesis Lipid Synthesis

Cell Leakage & Death

Leads to Leads to

Leads to
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General Workflow for Aquatic Herbicide Efficacy Trials

Pre-Treatment

Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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